2-{[(2-oxobenzo[cd]indol-1(2H)-yl)acetyl]amino}-N-(prop-2-en-1-yl)benzamide

• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 2-[[2-(2-oxobenzo[cd]indol-1-yl)acetyl]amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C23H19N3O3/c1-2-13-24-22(28)16-9-3-4-11-18(16)25-20(27)14-26-19-12-6-8-15-7-5-10-17(21(15)19)23(26)29/h2-12H,1,13-14H2,(H,24,28)(H,25,27)
• InChI Key: MTLJAIKYZSGPKQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CC=C1NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O

Description

N~1~-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are significant due to their presence in various natural products and their biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE typically involves multiple stepsThe reaction conditions often involve the use of solvents like acetic acid and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N~1~-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce fully saturated compounds.

Scientific Research Applications

N~1~-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N1-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The pathways involved are often complex and require detailed studies to fully understand .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 2-(N’-(1-ALLYL-2-OXO-2H-INDOL-3-YLIDENE)-HYDRAZINO)-N-(4-NITRO-PH)2-OXO-ACETAMIDE
• 2-(N’-(1-ALLYL-2-OXO-1,2-2H-INDOL-3-YLIDENE)-HYDRAZINO)2-OXO-N-M-TOLYL-ACETAMIDE .

Uniqueness

N~1~-ALLYL-2-({2-[2-OXOBENZO[CD]INDOL-1(2H)-YL]ACETYL}AMINO)BENZAMIDE is unique due to its specific structure, which imparts distinct chemical and biological properties.